1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde

• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: 1-(2-methylprop-2-enyl)cyclopentane-1-carbaldehyde
• InChI: InChI=1S/C10H16O/c1-9(2)7-10(8-11)5-3-4-6-10/h8H,1,3-7H2,2H3
• InChI Key: ITFPQPCJMVPYGI-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CC1(CCCC1)C=O

Description

1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde is a bicyclic aldehyde characterized by a cyclopentane ring substituted with a 2-methylprop-2-enyl (isoprenyl) group and a formyl (-CHO) group at the 1-position. This compound belongs to the class of cyclopentane carbaldehydes, which are structurally diverse and often studied for their applications in organic synthesis, fragrance chemistry, and medicinal chemistry. The isoprenyl group introduces steric and electronic effects that influence reactivity, stability, and intermolecular interactions .

Preparation Methods

Synthetic Routes and General Strategies

The synthesis of 1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde typically involves the alkylation of a cyclopentane-based aldehyde or ketone precursor with an appropriate allylic or isoprenyl halide or equivalent electrophile. The key synthetic challenge is the selective introduction of the 2-methylprop-2-en-1-yl group at the 1-position while preserving the aldehyde functionality.

Common synthetic approaches include:

• Allylic Alkylation of Cyclopentanone Derivatives: Starting from cyclopentanone, deprotonation at the α-position using a strong base such as sodium hydride (NaH) or lithium diisopropylamide (LDA) generates an enolate intermediate. This intermediate undergoes nucleophilic substitution with 3-methyl-2-bromopropene or 3-methyl-2-chloropropene to introduce the 2-methylprop-2-en-1-yl group. Subsequent oxidation or formylation converts the ketone to the aldehyde at the same carbon center.

• Direct Formylation of Alkylated Cyclopentane: Alternatively, cyclopentane derivatives already bearing the 2-methylprop-2-en-1-yl group can be subjected to formylation reactions such as the Vilsmeier-Haack reaction to install the aldehyde functionality at the 1-position.

• Nitrile Reduction Route: Analogous to methods reported for structurally similar compounds (e.g., 1-(naphthalen-2-yl)cyclopentane-1-carbaldehyde), nitrile precursors can be reduced using sodium hydride in the presence of zinc chloride to yield the aldehyde. This method may be adapted if a nitrile intermediate bearing the 2-methylprop-2-en-1-yl substituent is accessible.

Detailed Synthetic Procedure Example

A representative laboratory synthesis involves the following steps:

Step	Reagents & Conditions	Description
1	Cyclopentanone, Sodium Hydride (NaH), Dry THF, 0°C to room temperature	Deprotonation of cyclopentanone to form enolate
2	3-Methyl-2-bromopropene (Isoprenyl bromide), Stirring, Room temperature	Alkylation of enolate to yield 1-(2-Methylprop-2-en-1-yl)cyclopentanone
3	Oxidation/Formylation (e.g., SeO2 oxidation or Vilsmeier-Haack reagent)	Conversion of ketone to aldehyde at the 1-position
4	Purification by column chromatography or distillation	Isolation of pure 1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde

This approach ensures regioselective alkylation and aldehyde formation with moderate to good yields (typically 60–85%) depending on reaction optimization.

Industrial Scale Considerations

Industrial synthesis often employs continuous flow reactors to maintain tight control over reaction parameters such as temperature, reagent stoichiometry, and reaction time, thereby maximizing yield and purity while minimizing by-products. Use of greener solvents and catalytic systems is also explored to improve sustainability.

Reaction Conditions and Optimization

Parameter	Typical Conditions	Notes
Base for enolate formation	Sodium hydride (NaH), LDA	NaH preferred for cost and handling; LDA for higher selectivity
Alkylating agent	3-Methyl-2-bromopropene or 3-Methyl-2-chloropropene	Bromide generally more reactive
Solvent	Tetrahydrofuran (THF), Dimethylformamide (DMF)	Dry solvents required to avoid quenching base
Temperature	0°C to room temperature	Low temperature to control side reactions
Oxidation/Formylation reagent	Selenium dioxide (SeO2), Vilsmeier-Haack reagent (POCl3/DMF)	Choice depends on starting material and desired selectivity
Reaction time	2–12 hours	Monitored by TLC or GC-MS

Research Findings and Comparative Analysis

Literature Survey

• Nitrile Reduction Method: Sodium hydride and zinc chloride mediated reduction of nitriles to aldehydes has been demonstrated for related cyclopentane aldehydes, suggesting applicability for the target compound's synthesis if nitrile intermediates are accessible.

• Allylic Alkylation: The use of sodium hydride to deprotonate cyclopentanone followed by alkylation with allylic halides is a well-established method, providing a reliable route to allyl-substituted cyclopentane aldehydes.

• Formylation Techniques: Vilsmeier-Haack formylation is broadly used for introducing aldehyde groups onto activated aromatic and aliphatic systems and can be adapted for the cyclopentane ring.

Comparative Table of Preparation Methods

Method	Starting Material	Key Reagents	Advantages	Disadvantages
Allylic Alkylation + Formylation	Cyclopentanone	NaH, 3-Methyl-2-bromopropene, POCl3/DMF	High regioselectivity, scalable	Multi-step, requires careful control
Nitrile Reduction	Cyclopentanenitrile derivative	NaH, ZnCl2	Direct aldehyde formation	Requires nitrile intermediate, sensitive conditions
Direct Alkylation of Aldehyde	Cyclopentane-1-carbaldehyde	3-Methyl-2-bromopropene, base	Simpler steps	Aldehyde may be sensitive to base, lower yields

Analytical Data and Characterization

Typical characterization data for 1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde include:

Technique	Observed Data	Interpretation
IR Spectroscopy	~2700 cm⁻¹ (aldehyde C–H stretch), ~1715 cm⁻¹ (C=O stretch)	Confirms aldehyde functional group
^1H NMR (CDCl3)	Signals at δ ~9.5 ppm (aldehyde proton), δ 4.5–5.5 ppm (alkene protons), δ 1.5–2.5 ppm (cyclopentane ring protons)	Structure confirmation and substitution pattern
^13C NMR	Signals at δ ~200 ppm (aldehyde carbon), δ 110–140 ppm (alkene carbons)	Carbon environments consistent with structure
Mass Spectrometry	Molecular ion peak at m/z 150 (C10H14O)	Confirms molecular weight

Chemical Reactions Analysis

Types of Reactions

1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be further oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The 2-methylprop-2-en-1-yl group can undergo electrophilic substitution reactions, such as halogenation or hydrohalogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Halogens (Cl2, Br2), hydrohalic acids (HCl, HBr)

Major Products Formed

Oxidation: 1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carboxylic acid

Reduction: 1-(2-Methylprop-2-en-1-yl)cyclopentane-1-methanol

Substitution: Halogenated derivatives of the original compound

Scientific Research Applications

1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving aldehydes.

Medicine: It may serve as an intermediate in the synthesis of pharmaceuticals with potential therapeutic properties.

Industry: The compound is utilized in the production of fragrances and flavoring agents due to its unique odor profile.

Mechanism of Action

The mechanism of action of 1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form Schiff bases with amines, which are important intermediates in many biochemical pathways. Additionally, the compound’s reactivity towards nucleophiles and electrophiles makes it a versatile intermediate in organic synthesis.

Comparison with Similar Compounds

Table 1: Key Structural and Molecular Features of Selected Cyclopentane Carbaldehydes

Compound Name	Molecular Formula	Molecular Weight	CAS No.	Key Features	Reference
1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde	C₁₀H₁₄O	152.23*	Not provided	Cyclopentane core with isoprenyl and aldehyde groups; potential steric hindrance
1-(Naphthalen-2-yl)cyclopentane-1-carbaldehyde	C₁₅H₁₄O	210.27	Not provided	Bulky naphthyl substituent; synthesized via nitrile reduction (82% yield)
(1R,2R,5S)-2-Methyl-5-prop-1-en-2-ylcyclopentane-1-carbaldehyde	C₁₀H₁₆O	152.24	55253-28-6	Stereospecific isomer; used in fragrance compositions
1-(3-Methylbut-2-en-1-yl)cyclopentane-1-carbaldehyde	C₁₁H₁₈O	166.26	2228-92-4	Extended allyl chain; limited commercial availability
1-(But-2-en-1-yl)cyclopentane-1-carbaldehyde	C₁₀H₁₆O	152.23	1937253-12-7	Linear butenyl substituent; no reported safety hazards

*Calculated based on molecular formula.

Key Observations:

Substituent Effects :

• The isoprenyl group in 1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde introduces branching, which may enhance steric hindrance compared to linear analogs like 1-(but-2-en-1-yl)cyclopentane-1-carbaldehyde . This could influence crystallization behavior and solubility.
• Bulky substituents (e.g., naphthyl in ) reduce synthetic yields due to increased steric demands during reactions.

Stereochemical Variations :

• The (1R,2R,5S)-isomer (CAS 55253-28-6) demonstrates the importance of stereochemistry in fragrance applications, where enantiomeric purity affects odor profiles . The target compound’s stereochemistry (if specified) would similarly impact its applications.

Synthetic Accessibility :

• Nitrile-to-aldehyde reduction (e.g., for 1-(naphthalen-2-yl) derivative ) is a common pathway, but yields vary with substituent size. The isoprenyl group’s stability under such conditions requires verification.

Functional Group Comparisons

Key Observations:

• Aldehydes exhibit higher electrophilicity than ketones, making them more reactive in condensation reactions (e.g., aldol addition). This property is critical for synthesizing larger molecules .

Natural Occurrence and Industrial Relevance

• Pine Oil Derivatives : lists 1-(3-methylbut-1-en-2-yl)cyclopentane-1-carbaldehyde as a component of pine oil, suggesting natural analogs of the target compound may exist in essential oils. These derivatives often exhibit antimicrobial and aromatic properties .

Biological Activity

1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde is an organic compound characterized by its unique molecular structure, which includes a cyclopentane ring and an aldehyde functional group. This compound has garnered attention in the fields of organic synthesis and medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, interactions with biological targets, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde is $C_9H_{14}O$, with a molecular weight of approximately 142.21 g/mol. The compound features a cyclopentane ring substituted with an aldehyde group and a prop-2-en-1-yl side chain, which contributes to its reactivity.

The biological activity of 1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde is primarily attributed to its aldehyde group, which can form covalent bonds with nucleophilic sites on proteins and other biomolecules. This interaction may lead to alterations in protein function, impacting various biochemical pathways. The specific mechanisms include:

• Covalent Bond Formation : The aldehyde group can react with amino acids in proteins, potentially modifying their activity.
• Formation of Schiff Bases : The compound may participate in the formation of Schiff bases with amines, influencing enzyme activity and metabolic pathways.

Table 1: Potential Biological Activities

Activity Type	Description	References
Antimicrobial	Compounds with aldehyde groups often show antimicrobial properties.
Anti-inflammatory	Aldehydes can modulate inflammatory pathways.
Cytotoxicity	Potential for inducing cell death in cancer cells through protein modification.

Case Studies and Research Findings

Study on Protein Interaction : A study investigated the interaction between various aldehydes and proteins, revealing that compounds like 1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde could significantly alter enzyme activity through covalent modifications.

Antimicrobial Activity Testing : Research into structurally similar compounds demonstrated notable antimicrobial effects against various pathogens. While direct studies on this specific compound are scarce, these findings suggest that it may possess similar properties .

Cytotoxic Effects in Cancer Cells : Preliminary studies indicate that compounds containing aldehyde functionalities can exhibit cytotoxic effects against cancer cell lines by disrupting cellular functions through protein modifications .